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Compound of Interest

Compound Name: Ethyl 2-methyl-4-pentenoate

Cat. No.: B044335

An In-depth Technical Guide to Ethyl 2-methyl-4-
pentenoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methyl-4-pentenoate is a fatty acid ester recognized for its characteristic fruity aroma,
reminiscent of pineapple and tropical fruits. While not found in nature, it is utilized as a flavoring
agent in various products, including beverages, confectionery, and dairy items.[1] This technical
guide provides a comprehensive overview of its physical and chemical properties, a detailed
synthesis protocol, and a visual representation of the synthesis workflow.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of Ethyl 2-methyl-4-pentenoate are
summarized in the table below, providing a clear reference for laboratory and research
applications.
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Property Value Source(s)
Molecular Formula CsH1402 [1112]
Molecular Weight 142.20 g/mol [1][3]
CAS Number 53399-81-8 [1][2]
Appearance Colorl.ess' to almost colorless

clear liquid
Odor Fruity, tropical, pineapple-like [4]
Boiling Point 153-155 °C at 760 mmHg [1]
Density 0.873-0.9g/mL at 25 °C [2]

Refractive Index

n20/D 1.415-1.422

[1](2]

Solubility

Insoluble in water; soluble in

alcohol and fixed oils.

[1]

Flash Point

40.5 - 41 °C (105 - 105.8 °F)

[2]

Vapor Pressure

3.2 - 3.25 mmHg at 25°C

[2]

Synthesis of Ethyl 2-methyl-4-pentenoate

A documented method for the synthesis of Ethyl 2-methyl-4-pentenoate involves the reaction
of triethyl orthopropionate and allyl alcohol in the presence of phosphoric acid. The subsequent
neutralization and fractional distillation yield the final product.

Experimental Protocol

Materials:
 Triethyl orthopropionate
« Allyl alcohol

e 85% Phosphoric acid
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e Sodium bicarbonate

e Mineral oil (e.g., Primol)

Procedure:

A mixture of triethyl orthopropionate and allyl alcohol is prepared.

e To this mixture, 85% phosphoric acid is added.

» The reaction mixture is heated in an autoclave.

» Following the reaction, the autoclave is cooled and opened.

e Sodium bicarbonate is added to the reaction mass to neutralize the phosphoric acid.[5]
o Astill base, such as Primol (mineral oil), is added to the neutralized mixture.[5]

e The mixture then undergoes fractional distillation.[5]

o The first fraction, consisting of ethanol and ethyl propionate, is collected at atmospheric
pressure at approximately 129 °C.[5]

e The pressure is then reduced to 40 mm Hg, and the second fraction, which is the desired
Ethyl 2-methyl-4-pentenoate, is collected at 75 °C.[5]

The reported yield for this synthesis, based on the initial amount of triethyl orthopropionate, is
73.5%.[5]

Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of Ethyl 2-methyl-4-
pentenoate as described in the experimental protocol.
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Caption: Workflow for the synthesis of Ethyl 2-methyl-4-pentenoate.

Spectroscopic Data

While detailed experimental protocols for obtaining spectroscopic data are not provided in this
guide, it is worth noting that 1H NMR and 13C NMR spectra for Ethyl 2-methyl-4-pentenoate
are available through various chemical suppliers and databases.[1][6] This data is crucial for
the structural elucidation and purity assessment of the compound.

Safety and Handling

Ethyl 2-methyl-4-pentenoate is a flammable liquid and vapor. Standard laboratory safety
precautions should be observed, including working in a well-ventilated area and avoiding
sources of ignition. Personal protective equipment, such as safety glasses and gloves, should
be worn. For detailed safety information, refer to the Material Safety Data Sheet (MSDS)
provided by the supplier. The Joint FAO/WHO Expert Committee on Food Additives (JECFA)
has evaluated this substance and concluded that it poses no safety concern at current levels of
intake when used as a flavoring agent.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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